2999-46-4(ethyl 2-isocyanoacetate),I0562

ethyl 2-isocyanoacetate Properties

Names and Identifiers

- 2-Ethoxy-2-oxoethyl isocyanide
- Ethyl isocyanoacetate
- Acetic acid,2-isocyano-,ethyl ester
- CN-CH2-CO2Et
- EINECS 221-077-9
- ethyl 2-isocyanoacetat
- Ethyl 2-isocyanoacetate
- isocyano-acetic acid ethyl ester
- Isocyanoacetic Acid Ethyl Ester
- NC-CH2-COOEt
- Aceticacid, isocyano-, ethyl ester (7CI,8CI,9CI)
- (Ethoxycarbonyl)methyl isonitrile
- Ethoxycarbonylmethyl isocyanide
- Ethyl a-isocyanoacetate
- a-Isocyanoacetic acid ethyl ester
- Ethyl2-isocyanoacetate
- Ethyl isocyanoacetate,98%
- Acetic acid, isocyano-, ethyl ester
- 2-ISOCYANO-ACETIC ACID ETHYL ESTER
- MFCD00000007
- isocyano-acetic acid ethylester
- DTXSID20184078
- InChI=1/C5H7NO2/c1-3-8-5(7)4-6-2/h3-4H2,1H
- ethyl isocyano-acetate
- I0562
- ethyl isocyano- acetate
- SCHEMBL7225
- AKOS005144095
- ethyl iso-cyanoacetate
- STK894028
- EN300-50660
- SB40700
- BCP11231
- NS00048171
- F0001-2483
- ETHYLISOCYANOACETATE
- Acetic acid, 2-isocyano-, ethyl ester
- AB00104
- J-017729
- STR02697
- DB-047686
- BBL021319
- ethyl-2-isocyanoacetate
- J-521262
- GEO-01356
- 2999-46-4
- +Expand
- MDL： MFCD00000007
- InChIKey： FPULFENIJDPZBX-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H7NO2/c1-3-8-5(7)4-6-2/h3-4H2,1H3
- SMILES： C(OC(=O)C[N+]#[C-])C
- BRN： 3588613

Computed Properties

Exact Mass: 113.047678g/mol
Surface Charge: 0
XLogP3: 0.4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 113.047678g/mol
Monoisotopic Mass: 113.047678g/mol
Topological Polar Surface Area: 30.7Å²
Heavy Atom Count: 8
Complexity: 122
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: -0.30050
PSA: 26.30000
Refractive Index: n20/D 1.418(lit.)
Water Partition Coefficient: Miscible with organic solvents. Slightly miscible with water.
Boiling Point: 194-196 °C(lit.)
Melting Point: 194-196ºC
Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
Color/Form: Light yellow liquid
Solubility: Slightly soluble in water \ lye, miscible in ethanol \ ether
Sensitiveness: Moisture & Light Sensitive
Density: 1.035 g/mL at 25 °C(lit.)

ethyl 2-isocyanoacetate Related Literature

1. Base-mediated regioselective [3+2] annulation of ketenimines and isocyanides: efficient synthesis of 1,4,5-trisubstituted imidazoles

Jinxiong Cai,Haijie Bai,Yuan Wang,Xianxiu Xu,Haiming Xie,Jun Liu Chem. Commun. 2019 55 3821
2. A transition metal-free approach towards the regioselective synthesis of β-carboline tethered pyrroles and 2,3-dihydro-1H-pyrroles

Manpreet Singh,Avijit Kumar Paul,Virender Singh New J. Chem. 2020 44 12370
3. Visible-light-mediated metal-free decarboxylative acylations of isocyanides with α-oxocarboxylic acids and water leading to α-ketoamides

Yufen Lv,Pengli Bao,Huilan Yue,Jiang-Sheng Li,Wei Wei Green Chem. 2019 21 6051
4. I2-Mediated [3 + 2] annulation of methyl-azaarenes with alkyl 2-isocyanoacetates or amino acid ester hydrochlorides: selective synthesis of iodine-functionalized and non-iodine-functionalized fused imidazoles

Yong-Ji Hu,Yu Zhou,Jing-Jing Gao,Han Zhang,Kai-Rui Yang,Jia-Jun Li,Xiao-Xin Yan,Yuan-Lin Li,Yan-Ping Zhu Org. Chem. Front. 2022 9 1403
5. Copper(i)-catalyzed tandem synthesis of 4,5-functionalized oxazoles from isocyanoacetate and aldehydes

Yuting Wan,Jieqing Wu,Hongfei Ma,Hongjun Zhu,Patrick J. Walsh,Yufeng Li New J. Chem. 2022 46 16840
6. Active methylenes in the synthesis of a pyrrole motif: an imperative structural unit of pharmaceuticals, natural products and optoelectronic materials

Rajni Khajuria,Sumita Dham,Kamal K. Kapoor RSC Adv. 2016 6 37039
7. Synthesis of Passerini adducts from aldehydes and isocyanides under the auxiliary of water

Ming Li,Bin Qiu,Xiang-Jing Kong,Li-Rong Wen Org. Chem. Front. 2015 2 1326
8. A multicomponent pathway-inspired regioselective synthesis of 2,3,4-trisubstituted 1H-pyrroles via [3+2] cycloaddition reaction

Hanuman P. Kalmode,Kamlesh S. Vadagaonkar,Kaliyappan Murugan,Atul C. Chaskar New J. Chem. 2015 39 4631
9. Stereoselective synthesis of fully substituted ethylenes via an Ag-catalyzed 1,6-nucleophilic addition/annulation cascade

Bu-Zheng Tang,Wen-Juan Hao,Jia-Zhuo Li,Shan-Shan Zhu,Shu-Jiang Tu,Bo Jiang Chem. Commun. 2020 56 7749
10. Generation of 3-(1H-pyrrol-3-yl)-1H-inden-1-ones via a tandem reaction of 1-(2-alkynylphenyl)-2-enone, 2-isocyanoacetate, and water

Danqing Zheng,Shaoyu Li,Jie Wu Chem. Commun. 2012 48 8568

Cas no 2999-46-4 (ethyl 2-isocyanoacetate)

ethyl 2-isocyanoacetate Properties

Names and Identifiers

Computed Properties

Experimental Properties

ethyl 2-isocyanoacetate Related Literature

Related Categories

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